1-(3,4-Difluorobenzyl)piperidin-4-one

• Molecular Formula: C12H13F2NO
• Molecular Weight: 225.23 g/mol
• IUPAC Name: 1-[(3,4-difluorophenyl)methyl]piperidin-4-one
• InChI: InChI=1S/C12H13F2NO/c13-11-2-1-9(7-12(11)14)8-15-5-3-10(16)4-6-15/h1-2,7H,3-6,8H2
• InChI Key: GCESXDYPBVNSRC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=O)CC2=CC(=C(C=C2)F)F

Description

1-(3,4-Difluorobenzyl)piperidin-4-one is a useful research compound. Its molecular formula is C12H13F2NO and its molecular weight is 225.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of D3 (7.9 g, 29.4 mmol) in hydrochloric acid (5N, 150 ml) was heated at 50° C. for 2 h. After this period, the reaction mixture was washed with diisopropyl ether (100 ml) and then a saturated solution of sodium hydrogen carbonate (100 ml). The mixture was then extracted with dichloromethane and the extracts dried (MgSO4) and the solvents evaporated in vacuo to give D4 (5.4 g, 82%). C12H13F2NO requires 225; Found 226 (MH+)